N-(4-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-(4-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C18H18ClN3O3S2/c1-4-22-16-14(19)6-5-7-15(16)26-18(22)20-17(23)12-8-10-13(11-9-12)27(24,25)21(2)3/h5-11H,4H2,1-3H3
• InChI Key: RBEIVXWSSBQDKP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C18H18ClN3O3S2
• Molecular Weight: 423.9 g/mol

Description

N-(4-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-4-(dimethylsulfamoyl)benzamide, commonly known as CBS-1117, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CBS-1117 belongs to the family of benzothiazole derivatives and has shown promising results in various preclinical studies.

Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives, closely related chemically to the compound , have been studied for their corrosion inhibiting effects on carbon steel in acidic environments. These studies show that such derivatives offer higher stability and inhibition efficiencies against steel corrosion than previously reported inhibitors, highlighting their potential as corrosion inhibitors for industrial applications (Hu et al., 2016).

Antimicrobial and Anticancer Evaluation

Another area of application is in the synthesis of novel thiazolidinone derivatives, evaluated for their in vitro antimicrobial and anticancer potentials. This research demonstrates the capacity of certain benzothiazole-based compounds to act as potent antimicrobial and anticancer agents, suggesting their use in pharmaceutical development (Deep et al., 2016).

Material Enhancement

In the field of materials science, benzothiazole derivatives have been used to create antibacterial coatings for cellulose, showcasing their utility in enhancing material properties for health and safety applications. These coatings demonstrate excellent antibacterial efficacy, indicating the potential for N-(4-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-4-(dimethylsulfamoyl)benzamide and similar compounds in creating antimicrobial surfaces (Mu et al., 2018).

Electrophysiological Activity

Additionally, some N-substituted imidazolylbenzamides, structurally related to the compound , have been studied for their cardiac electrophysiological activity, indicating potential applications in the development of new class III antiarrhythmic drugs (Morgan et al., 1990).